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Compound of Interest

Compound Name: Aluminum Chlorohydrate

CAS No.: 12359-72-7

Cat. No.: B16327718

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the polymeric structure of

aluminum chlorohydrate (ACH), a key active ingredient in many pharmaceutical and

consumer products. Understanding the complex speciation of aluminum within ACH is critical

for optimizing product efficacy, stability, and safety. This document details the primary polymeric

forms of aluminum in ACH, the analytical techniques used for their characterization, and the

pathways of their formation.

The Polymeric Nature of Aluminum Chlorohydrate
Aluminum chlorohydrate is not a simple monomeric salt but rather a complex mixture of

water-soluble, polymeric aluminum species.[1] Its general formula is often represented as

AlnCl(3n-m)(OH)m.[1][2] The degree of polymerization and the specific structures of these

polymers are influenced by factors such as the Al:Cl ratio, pH, concentration, and the

manufacturing process.[2]
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The most significant and well-characterized polymeric species within ACH is the ε-Keggin-like

polycation, [AlO4Al12(OH)24(H2O)12]7+, commonly referred to as Al13.[3][4][5] This ion

consists of a central, tetrahedrally coordinated aluminum atom surrounded by twelve

octahedrally coordinated aluminum atoms.[3] The presence and concentration of the Al13

species are often correlated with the efficacy of ACH in applications such as antiperspirants.

In addition to the Al13 cation, larger polymeric species, such as the Al30 polycation

([Al2O8Al28(OH)56(H2O)26]18+), can also be present, particularly in commercial

polyaluminum chloride (PAC) products.[6][7] The distribution of these various polymeric species

is a critical quality attribute of ACH.

Quantitative Analysis of Polymeric Species
The relative abundance of different aluminum polymeric species in a given ACH sample is a

key determinant of its chemical properties and performance. Various analytical techniques are

employed to quantify this distribution. The following tables summarize representative

quantitative data obtained from the characterization of ACH and related polyaluminum

compounds.

Table 1: Distribution of Aluminum Species in Polyaluminum Chloride (PAC) Solutions by 27Al

NMR Spectroscopy[4]

Sample
% Al
(Tetrahedral
)

Isotropic
Chemical
Shift (δiso)
of
Tetrahedral
Al (ppm)

Quadrupola
r Coupling
Constant
(Cq) of
Tetrahedral
Al (MHz)

Relative
Intensity of
Tetrahedral
Al

% Total Al
as Al13-like
Species

PAC-1 10.2 62.5 0.8 0.12 81.6

PAC-2 9.8 62.5 0.8 0.11 78.4

PAC-3 8.5 62.6 0.9 0.10 68.0

Note: The percentage of total Al as Al13-like species is estimated based on the stoichiometry of

the Keggin ion.
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Table 2: Speciation of Aluminum in Hydrolyzed Al(III) Solutions by a Modified Ferron Assay[8]

Sample Condition
(OH/Al ratio)

% Ala (Monomeric)
% Alb (Medium
Polymers, e.g.,
Al13)

% Alc (Large
Polymers/Colloidal)

0.8 65 30 5

1.6 20 70 10

2.4 5 85 10

Table 3: Relative Abundance of Polymeric Species in Aluminum Chlorohydrate by Size

Exclusion Chromatography (SEC)[9]

SEC Peak General Description
Representative Relative
Abundance (%)

Peak 1 (Band I)
High molecular weight

polymers
5 - 15

Peak 2 (Band II)
Intermediate molecular weight

polymers
10 - 25

Peak 3 (Band III)
Smaller polycations (including

Al13)
40 - 70

Peak 4 (Band IV)
Monomeric and small

oligomeric species
10 - 20

Note: The relative abundances are indicative and can vary significantly between different ACH

products.

Experimental Protocols
Synthesis of Aluminum Chlorohydrate
A common industrial method for producing ACH involves the reaction of aluminum metal with

hydrochloric acid.[2]
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Objective: To synthesize a solution of aluminum chlorohydrate.

Materials:

Aluminum ingots or powder

Hydrochloric acid (HCl)

Deionized water

Reaction vessel with stirring and heating capabilities

Procedure:

Charge the reaction vessel with a calculated amount of deionized water and hydrochloric

acid.

Gradually add aluminum metal to the acidic solution while stirring. The reaction is exothermic

and produces hydrogen gas, so appropriate safety precautions must be taken.

Heat the reaction mixture to a controlled temperature (e.g., 80-100 °C) to facilitate the

reaction.[2]

Continue the reaction until the desired Al:Cl ratio and specific gravity are achieved.

The resulting solution is then filtered to remove any unreacted aluminum and other insoluble

impurities.

The final product is a clear to slightly hazy aqueous solution of aluminum chlorohydrate.

Characterization by 27Al Nuclear Magnetic Resonance
(NMR) Spectroscopy
27Al NMR is a powerful technique for identifying and quantifying the different aluminum species

in ACH based on their distinct coordination environments.[10] The tetrahedrally coordinated

aluminum at the center of the Al13 Keggin ion gives a characteristic chemical shift that allows

for its identification.[11]
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Objective: To determine the speciation of aluminum in an ACH sample.

Instrumentation:

High-field NMR spectrometer (e.g., 11.7 T) equipped with a broadband probe.[12]

Sample Preparation:

Accurately weigh the ACH sample.

Dissolve the sample in D2O to a known concentration.

Transfer the solution to an NMR tube.

A suitable reference standard, such as an aqueous solution of Al(NO3)3, is used to define

the 0 ppm chemical shift.[10]

27Al NMR Parameters (Typical):

Spectrometer Frequency: 130.3 MHz for 27Al at 11.7 T.[12]

Pulse Width: A short pulse width (e.g., π/12) is often used for quantitative measurements of

quadrupolar nuclei.[12]

Relaxation Delay: A sufficient delay between scans (e.g., 5 seconds) should be used to

ensure full relaxation of the aluminum nuclei.[12]

Number of Scans: A large number of scans (e.g., 1600 or more) may be necessary to

achieve an adequate signal-to-noise ratio.[12]

Referencing: The spectrum is referenced to the signal of the hexaquaaluminum(III) ion,

[Al(H2O)6]3+, at 0 ppm.

Data Analysis:

The resulting spectrum is processed (Fourier transform, phasing, and baseline correction).

The different aluminum species are identified by their characteristic chemical shifts:
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Octahedral Al (AlO6): ~0-10 ppm[13]

Tetrahedral Al (AlO4) in Al13: ~62.5 - 63 ppm[7][11]

Tetrahedral Al (AlO4) in Al30: ~70 ppm[11]

The relative abundance of each species can be determined by integrating the corresponding

peaks in the spectrum.

Characterization by Size Exclusion Chromatography
(SEC)
SEC separates the polymeric aluminum species in ACH based on their hydrodynamic volume.

Larger polymers elute from the column earlier than smaller ones.

Objective: To determine the molecular size distribution of aluminum polymers in an ACH

sample.

Instrumentation:

High-performance liquid chromatography (HPLC) system.

Size exclusion chromatography column suitable for aqueous mobile phases (e.g., silica-

based with a hydrophilic coating or polymer-based).[14]

Refractive index (RI) detector.[6]

SEC Parameters (Typical):

Mobile Phase: A dilute aqueous solution of an acid, such as 0.01 M nitric acid, is often used

to prevent interactions between the aluminum species and the column packing material.

Flow Rate: A constant flow rate (e.g., 1.0 mL/min) is maintained.[15]

Column Temperature: The separation is typically performed at a controlled ambient

temperature (e.g., 25-30 °C).[15]
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Sample Preparation: The ACH sample is diluted to a suitable concentration with the mobile

phase and filtered through a 0.22 µm filter before injection.[16]

Injection Volume: A small volume (e.g., 20 µL) is injected onto the column.[15]

Data Analysis:

The chromatogram shows a series of peaks corresponding to different sized aluminum

polymer fractions.

The peaks are typically grouped into four or five main bands, with Band I (or Peak 1)

representing the largest polymers and subsequent bands representing progressively smaller

species.

The relative area of each peak is used to determine the percentage of each polymer fraction

in the sample.

Formation Pathways of Aluminum Polymers
The formation of polymeric aluminum species in aqueous solution is a complex process

involving hydrolysis and polymerization reactions. Two primary models have been proposed to

describe these pathways: the "Core-links" model and the "Cage-like" model.

The "Core-links" Model
This model describes a stepwise polymerization process where monomeric aluminum ions

gradually form larger, linear or sheet-like polymers. This pathway is generally favored under

conditions of slow base addition and lower pH.

[Al(H₂O)₆]³⁺
Monomer

[Al₂(OH)₂(H₂O)₈]⁴⁺
Dimer

Hydrolysis Small Polymers
(e.g., Al₃ - Al₅)

Polymerization Medium Polymers
(e.g., Al₆ - Al₁₀)

Aggregation Large Polymers
(e.g., Al₁₁ - Al₂₁)

Further Aggregation Al(OH)₃
Precipitate

Precipitation
(at higher pH)

Click to download full resolution via product page

Caption: The "Core-links" model for aluminum polymerization.

The "Cage-like" Model
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This model explains the formation of the stable, cage-like Al13 Keggin ion. This pathway is

favored by conditions such as higher temperatures, aging, and specific OH/Al ratios. It involves

the self-assembly of smaller aluminum species into the characteristic Keggin structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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